Cas no 1935626-68-8 (2-Bromo-5-fluoro-4-iodobenzoic acid)

• Product Name: 2-Bromo-5-fluoro-4-iodobenzoic acid
• CAS No: 1935626-68-8
• MF: C₇H₃BrFIO₂
• MW: 344.904397249222
• CID: 5074047
• Update Time: 2025-10-29

2-Bromo-5-fluoro-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-FLUORO-4-IODOBENZOIC ACID
• 2-Bromo-5-fluoro-4-iodobenzoic acid

• Inchi： 1S/C7H3BrFIO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： ITUUVHHYMATVLF-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(=O)O)=C(C=1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-5-fluoro-4-iodobenzoic acid

2-Bromo-5-Fluoro-4-Iodo Benzoic Acid: A Comprehensive Overview

The compound 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid (CAS No. 1935626-68-8) is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique substitution pattern on the benzoic acid backbone, featuring bromine, fluorine, and iodine atoms at specific positions. The presence of these halogens imparts distinct electronic and steric properties, making it a valuable building block in the construction of complex molecules.

Recent advancements in synthetic chemistry have highlighted the importance of halogenated benzoic acids in the development of bioactive compounds. For instance, studies have demonstrated that 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid can serve as a precursor for the synthesis of heterocyclic compounds, which are critical components in modern drug discovery. The strategic placement of halogens on the aromatic ring allows for precise control over reactivity and selectivity during subsequent transformations.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid to synthesize potential candidates for treating various diseases, including cancer and neurodegenerative disorders. The bromine and iodine substituents play a crucial role in modulating the pharmacokinetic properties of the resulting compounds, ensuring optimal bioavailability and efficacy.

In addition to its role in drug discovery, 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for electronic devices. For example, recent studies have explored its potential as a ligand in metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalysis.

The synthesis of 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid typically involves multi-step processes that require precise control over reaction conditions. Common methods include electrophilic substitution reactions followed by halogenation steps. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and toxicity of 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid is crucial for ensuring sustainable practices. Recent toxicological studies have focused on evaluating its potential impact on aquatic ecosystems and human health. These studies have provided valuable insights into its biodegradation pathways and ecotoxicological effects, guiding responsible handling and disposal practices.

In conclusion, 2-Bromo-5-Fluoro-4-Iodo Benzoic Acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing scientific knowledge and technological advancements.